Cas no 1261869-40-2 (3-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-5-acetic acid)

• Product Name: 3-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-5-acetic acid
• CAS No: 1261869-40-2
• MF: C₁₄H₉ClF₃NO₂
• MW: 315.674973249435
• CID: 4983786
• Update Time: 2025-06-09

3-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-5-acetic acid

• Inchi： 1S/C14H9ClF3NO2/c15-11-4-8(5-12(20)21)7-19-13(11)9-2-1-3-10(6-9)14(16,17)18/h1-4,6-7H,5H2,(H,20,21)
• InChI Key： PTAAXQZBTYYQBG-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1C1C=CC=C(C(F)(F)F)C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 378
• XLogP3: 3.5
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-5-acetic acid

Introduction to 3-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-5-acetic acid (CAS No. 1261869-40-2) and Its Applications in Modern Chemical Biology

3-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-5-acetic acid, identified by the CAS number 1261869-40-2, is a sophisticated organic compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent, a trifluoromethyl group, and an acetic acid moiety, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and molecular design.

The chloro substituent at the 3-position of the pyridine ring enhances the electrophilicity of the molecule, facilitating its participation in various nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry, where such reactivity allows for the facile introduction of additional functional groups, enabling the synthesis of novel derivatives with tailored biological profiles. The trifluoromethyl group, located on the phenyl ring, is another critical structural element. This group is known to improve metabolic stability, lipophilicity, and binding affinity to biological targets, thereby increasing the pharmacological efficacy of drug candidates.

The acetic acid moiety at the 5-position introduces a carboxylic acid functionality, which can participate in hydrogen bonding interactions and salt formation. This feature makes the compound amenable to various formulation strategies and enhances its solubility in polar solvents, which is often a desirable property for pharmaceutical applications. Collectively, these structural components endow 3-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-5-acetic acid with a versatile chemical profile suitable for multiple stages of drug development.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play pivotal roles in numerous cellular processes and are often implicated in human diseases. Pyridine-based compounds have emerged as promising scaffolds for PPI modulators due to their ability to interact with hydrophobic pockets on protein surfaces. The unique combination of substituents in 3-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-5-acetic acid positions it as a potential lead compound for designing PPI inhibitors. For instance, studies have demonstrated that trifluoromethyl-substituted pyridines can effectively disrupt PPIs by occupying critical binding sites on target proteins.

Moreover, the chloro group on the pyridine ring can be further functionalized through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations allow for the introduction of aryl or heteroaryl groups at various positions along the molecule, enabling fine-tuning of its biological activity. Such modular synthesis strategies are highly valued in modern drug discovery pipelines due to their efficiency and scalability.

Recent advancements in computational chemistry have further accelerated the development of novel derivatives based on 3-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-5-acetic acid. Machine learning models and molecular docking simulations have been employed to predict binding affinities and optimize molecular structures for improved potency and selectivity. These computational tools have enabled researchers to rapidly screen large libraries of derivatives and identify promising candidates for experimental validation.

The pharmacokinetic properties of this compound are also of significant interest. The presence of both lipophilic (trifluoromethyl group) and hydrophilic (acetic acid moiety) regions suggests that it may exhibit balanced solubility characteristics across different biological compartments. This balance is crucial for achieving optimal bioavailability and therapeutic efficacy. Preclinical studies have begun to explore these properties further, with initial results indicating promising pharmacokinetic profiles suitable for oral administration.

In conclusion,3-Chloro-2-(3-(trifluoromethyl)phenyl)pyridine-5-acetic acid (CAS No. 1261869-40-2) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an excellent scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to remain a cornerstone in drug discovery efforts aimed at addressing unmet medical needs.